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Compound of Interest

Compound Name: Benzene, (ethynylsulfonyl)-

Cat. No.: B15326168 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(Ethynylsulfonyl)benzene is a sulfone-containing aromatic compound with potential applications

in organic synthesis and drug discovery. Due to the limited availability of comprehensive health

and safety data for this specific molecule, this guide provides a detailed overview based on

available information for structurally related compounds, primarily "1-ETHYNYL-4-

(METHYLSULPHONYL)-BENZENE". The following sections outline the known physical and

chemical properties, potential hazards, and recommended safety precautions. This document

is intended to serve as a foundational resource for professionals handling this compound,

emphasizing the importance of prudent laboratory practices in the absence of exhaustive

toxicological data.

Physicochemical Properties
Quantitative data for (ethynylsulfonyl)benzene is not readily available. The following table

summarizes the known properties of the closely related compound, 1-ETHYNYL-4-

(METHYLSULPHONYL)-BENZENE. Researchers should consider these values as indicative

but not definitive for (ethynylsulfonyl)benzene.
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Property Value Source

Molecular Formula C9H8O2S ChemicalBook[1]

Molecular Weight 180.22 g/mol Sigma-Aldrich

Melting Point 73-74 °C (lit.) Sigma-Aldrich

Appearance Light yellow solid Fisher Scientific[2]

Solubility Soluble in organic solvents Sigma-Aldrich

Toxicological Data & Health Hazards
Direct toxicological studies on (ethynylsulfonyl)benzene were not identified in the public

domain. Therefore, a conservative approach to handling is imperative. The hazard profile is

inferred from the general reactivity of related functional groups (sulfonyl and ethynyl) and data

from similar molecules.

General Health Effects of Related Compounds:

Benzene and its derivatives: Chronic exposure to benzene is a well-documented cause of

bone marrow depression, leading to conditions like aplastic anemia and leukemia.[3][4]

While (ethynylsulfonyl)benzene is a derivative, it is crucial to handle it with the understanding

that aromatic compounds can have significant long-term health effects.

Ethylbenzene: Acute exposure can cause respiratory and eye irritation, as well as

neurological effects like dizziness.[5][6]

Sulfones: Generally considered to be of low to moderate toxicity. However, specific

toxicological properties are highly dependent on the overall molecular structure.

Hazard Statements for Related Compounds (e.g., Flammable Liquids with Sulfonyl Groups):

Highly flammable liquid and vapor.

May be fatal if swallowed and enters airways.

Harmful if inhaled.
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Causes skin and serious eye irritation.

May cause genetic defects and cancer.

Causes damage to organs through prolonged or repeated exposure.

Toxic or harmful to aquatic life with long-lasting effects.[7]

Experimental Safety Protocols
Detailed experimental protocols for toxicological assessment of (ethynylsulfonyl)benzene are

not available. However, based on the safety data sheets of related compounds, the following

general handling procedures are recommended.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[2][8]

Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

Respiratory Protection: Use only outdoors or in a well-ventilated area. If dusts or aerosols

may be generated, a particle filter respirator is recommended.

Handling and Storage:

Handle in accordance with good industrial hygiene and safety practices.[2]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[7]

Keep the container tightly closed.[7]

Store in a dry, cool, and well-ventilated place.[2][8]

Avoid contact with skin, eyes, or clothing.[2][8]

Avoid ingestion and inhalation.[2][8]
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Avoid dust formation.[2][8]

First Aid Measures:

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a POISON

CENTER or doctor if you feel unwell.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing.[7]

If Swallowed: Immediately call a POISON CENTER or doctor. Do NOT induce vomiting.

Visualized Safety Workflow
The following diagram illustrates a general workflow for safely handling

(ethynylsulfonyl)benzene in a laboratory setting, from preparation to disposal.
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Caption: General laboratory safety workflow for handling potentially hazardous chemical

compounds.

Conclusion
While specific health and safety data for (ethynylsulfonyl)benzene remains scarce, a

precautionary approach based on the known hazards of structurally similar compounds is

essential. Researchers, scientists, and drug development professionals must adhere to

stringent safety protocols, including the use of appropriate personal protective equipment and

engineering controls. The information compiled in this guide should be used as a starting point
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for a thorough risk assessment before any handling or experimentation with this compound.

Further toxicological studies are warranted to fully characterize the safety profile of

(ethynylsulfonyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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